Cas no 1822625-52-4 (Phenol, 5-mercapto-2-nitro-)

• Product Name: Phenol, 5-mercapto-2-nitro-
• CAS No: 1822625-52-4
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• CID: 6087102
• PubChem ID: 57204619
• Update Time: 2025-09-26

Phenol, 5-mercapto-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-mercapto-2-nitro-
• 1822625-52-4
• EN300-1848057
• SCHEMBL9865009
• 2-nitro-5-sulfanylphenol
• 5-mercapto-2-nitrophenol

• Inchi： 1S/C6H5NO3S/c8-6-3-4(11)1-2-5(6)7(9)10/h1-3,8,11H
• InChI Key： BDFDUQZJUVRHGA-UHFFFAOYSA-N
• SMILES： C1(O)=CC(S)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 170.99901420g/mol
• Monoisotopic Mass: 170.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Density: 1.524±0.06 g/cm3(Predicted)
• Boiling Point: 308.6±32.0 °C(Predicted)
• pka: 4.58±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols